Cas no 39623-35-3 ((S)-1-PHENYL-2-PROPEN-1-OL)

• Product Name: (S)-1-PHENYL-2-PROPEN-1-OL
• CAS No: 39623-35-3
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 825766
• PubChem ID: 57652767
• Update Time: 2025-05-25

(S)-1-PHENYL-2-PROPEN-1-OL Chemical and Physical Properties

Names and Identifiers

• (S)-1-PHENYL-2-PROPEN-1-OL
• (S)-1-Phenylallyl alcohol
• (s)-α-vinylbenzyl alcohol
• (S)-ALPHA-VINYLBENZYL ALCOHOL
• (1S)-1-phenylprop-2-en-1-ol
• 39623-35-3
• (S)-1-Phenyl-2-propen-1-ol, >=97.0% (sum of enantiomers, GC)
• (S)-1-phenylprop-2-en-1-ol
• AKOS015913205
• CHEMBL325573
• SCHEMBL3893413
• EN300-4293702
• 1-phenyl-prop-2-en-1-ol

• MDL： MFCD00210082
• Inchi： 1S/C9H10O/c1-2-9(10)8-6-4-3-5-7-8/h2-7,9-10H,1H2/t9-/m0/s1
• InChI Key： MHHJQVRGRPHIMR-VIFPVBQESA-N
• SMILES： O[C@@H](C=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 134.0732
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.021 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.543
• PSA: 20.23
• Optical Activity: [α]20/D −1.0±0.5°, c = 3.2% in chloroform

(S)-1-PHENYL-2-PROPEN-1-OL Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on (S)-1-PHENYL-2-PROPEN-1-OL

(S)-1-PHENYL-2-PROPEN-1-OL: A Comprehensive Overview

The compound with CAS No. 39623-35-3, commonly referred to as (S)-1-PHENYL-2-PROPEN-1-OL, is a significant molecule in the field of organic chemistry. This compound is a chiral alcohol with a unique structure that has garnered attention due to its diverse applications and intriguing chemical properties. Recent studies have shed light on its potential uses in pharmaceuticals, cosmetics, and food additives, making it a subject of interest for researchers and industry professionals alike.

Structure and Properties

(S)-1-PHENYL-2-PROPEN-1-OL exhibits a distinctive molecular structure characterized by a phenyl group attached to a propenol backbone. The molecule's chiral center at the first carbon atom contributes to its optical activity, which is crucial for its various applications. Its molecular formula, C8H8O, indicates a relatively simple structure that belies its complex chemical behavior. The compound's solubility in organic solvents and its ability to form hydrogen bonds make it versatile for use in different chemical reactions.

Synthesis and Applications

The synthesis of (S)-1-PHENYL-2-PROPEN-1-OL has been explored through various methods, including acid-catalyzed hydrolysis of related compounds and enzymatic synthesis. Recent advancements in biocatalysis have enabled the production of this compound with high enantiomeric excess, which is essential for its use in chiral resolution processes. Its applications span across multiple industries:

• Pharmaceuticals: The compound serves as an intermediate in the synthesis of bioactive molecules, including potential drug candidates.
• Cosmetics: Due to its pleasant fragrance and moisturizing properties, it is used in perfumes and skincare products.
• Food Additives: It functions as a natural flavor enhancer in the food industry.

Recent Research Findings

Recent studies have highlighted the antioxidant properties of (S)-1-PHENYL-2 PROPEN 1 OL, making it a promising candidate for use in health supplements. Researchers have also investigated its role in combating oxidative stress, which is linked to various chronic diseases. Furthermore, its ability to inhibit certain enzymes has opened avenues for its application in disease treatment.

Safety and Environmental Impact

The environmental impact of (S)-1-PHENYL 2 PROPEN 1 OL has been a focus of recent research. Studies indicate that it is biodegradable under aerobic conditions, reducing concerns about long-term environmental persistence. However, proper handling and disposal are recommended to minimize any adverse effects on ecosystems.

Future Directions

The future of (S)-1-PHENYL 2 PROPEN 1 OL lies in exploring novel synthetic pathways that enhance yield and purity while reducing costs. Additionally, ongoing research aims to uncover new therapeutic applications for this compound, particularly in the realm of personalized medicine.